molecular formula C12H17F3N2O3 B6174118 N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid CAS No. 2580211-01-2

N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid

Cat. No. B6174118
CAS RN: 2580211-01-2
M. Wt: 294.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is a chemical compound . It is a building block used in organic synthesis .


Synthesis Analysis

Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . TFA or acetate is also used during reversed-phase HPLC purification of peptides . TFA is manufactured using acetate and fluoride as precursors, and residual levels of these compounds may be present whenever TFA is used .


Molecular Structure Analysis

The molecular weight of “N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is 294.28 . The molecular formula is C12H17F3N2O3 .


Physical And Chemical Properties Analysis

“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is a powder . It is stored at room temperature .

Safety and Hazards

“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is labeled with the GHS07 pictogram . The signal word is “Warning” and the hazard statements are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid involves the reaction of 3-aminocyclopentene with propargyl bromide to form N-(3-bromocyclopentyl)prop-2-ynamide. This intermediate is then reacted with ethylenediamine to form N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide, which is subsequently treated with sodium azide and then reduced with hydrogen gas to form N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide. The final step involves the addition of trifluoroacetic acid to the product to form the trifluoroacetate salt of the compound.", "Starting Materials": [ "3-aminocyclopentene", "propargyl bromide", "ethylenediamine", "sodium azide", "hydrogen gas", "trifluoroacetic acid" ], "Reaction": [ "3-aminocyclopentene is reacted with propargyl bromide in the presence of a base such as potassium carbonate to form N-(3-bromocyclopentyl)prop-2-ynamide.", "N-(3-bromocyclopentyl)prop-2-ynamide is then reacted with ethylenediamine in the presence of a base such as sodium hydride to form N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide.", "N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide is treated with sodium azide in the presence of a copper catalyst to form the corresponding azide.", "The azide is then reduced with hydrogen gas in the presence of a palladium catalyst to form N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide.", "Finally, trifluoroacetic acid is added to the product to form the trifluoroacetate salt of the compound." ] }

CAS RN

2580211-01-2

Product Name

N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid

Molecular Formula

C12H17F3N2O3

Molecular Weight

294.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.